ZT-Dial

• CAS RN: 119944-79-5
• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (2E)-2-[2-[(1S,4aR,8aR)-5,5,8a-trimethylspiro[3,4,4a,6,7,8-hexahydro-1H-naphthalene-2,2'-oxirane]-1-yl]ethylidene]butanedial
• InChI: InChI=1S/C20H30O3/c1-18(2)9-4-10-19(3)16(18)7-11-20(14-23-20)17(19)6-5-15(13-22)8-12-21/h5,12-13,16-17H,4,6-11,14H2,1-3H3/b15-5+/t16-,17+,19-,20?/m1/s1
• InChI Key: ZAWCPGMKVKTLKI-SPCHKEILSA-N
• Isomeric SMILES: C[C@@]12CCCC([C@H]1CCC3([C@H]2C/C=C(\CC=O)/C=O)CO3)(C)C
• SMILES: CC1(CCCC2(C1CCC3(C2CC=C(CC=O)C=O)CO3)C)C
• synonyms: 8,17-epoxylabd-12-ene-15,16-dial; 8,17-epoxylabd-12-ene-15,16-dial, (1R-(1alpha(E),2alpha,4abeta,8aalpha))-isomer; aframodial; ZT-dial

Description

ZT-Dial is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a synthetic molecule that can be used as a tool to study various biological processes.

Scientific Research Applications

ZT-Dial has a wide range of scientific research applications. It can be used to study various biological processes such as protein-protein interactions, enzyme activity, and cellular signaling pathways. It has been used in studies on cancer, neurodegenerative diseases, and infectious diseases.

Mechanism Of Action

ZT-Dial works by binding to specific proteins or enzymes in cells. This binding can either activate or inhibit the function of the protein or enzyme, depending on the specific target. ZT-Dial can also be used as a fluorescent probe to visualize protein localization and movement within cells.

Biochemical And Physiological Effects

ZT-Dial has been shown to have various biochemical and physiological effects. It can induce apoptosis, inhibit cell proliferation, and alter gene expression. It has also been shown to have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One advantage of using ZT-Dial in lab experiments is its specificity for certain proteins or enzymes. This allows for precise targeting of specific biological processes. However, one limitation is that ZT-Dial may not be suitable for all experimental systems due to its chemical properties.

Future Directions

There are many potential future directions for research on ZT-Dial. One area of interest is its potential therapeutic applications in cancer and other diseases. Another area of research could focus on developing new derivatives of ZT-Dial with improved properties. Additionally, further studies could investigate the potential use of ZT-Dial as a tool for drug discovery.

Synthesis Methods

ZT-Dial is synthesized through a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 2,4-dinitrophenylhydrazine with 2-chloro-4-nitrobenzaldehyde to form a hydrazone. This hydrazone is then reacted with 2-nitrobenzyl bromide in the presence of a base to form the final product, ZT-Dial.